Cas no 717825-00-8 (2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide
• CAS No: 717825-00-8
• MF: C₁₉H₁₂FN₃O
• MW: 317.316487312317
• CID: 6287378
• PubChem ID: 2645562
• Update Time: 2025-05-23

2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z46080022
• 2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide
• 717825-00-8
• AB00713522-01
• EN300-26590012

• Inchi： 1S/C19H12FN3O/c20-15-8-6-13(7-9-15)11-14(12-21)19(24)23-18-5-1-4-17-16(18)3-2-10-22-17/h1-11H,(H,23,24)/b14-11+
• InChI Key： UOYRTQXACWYGBF-SDNWHVSQSA-N
• SMILES： FC1C=CC(=CC=1)/C=C(\C#N)/C(NC1=CC=CC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 317.09644018g/mol
• Monoisotopic Mass: 317.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide

Compound CAS No. 717825-00-8: 2-Cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide

The compound with CAS No. 717825-00-8, known as 2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyano group, a fluorophenyl substituent, and a quinolinyl amide moiety. These structural features make it a promising candidate for research in fields such as pharmacology, materials science, and organic synthesis.

Recent studies have highlighted the cyano group as a key functional group in this compound, contributing to its electronic properties and reactivity. The presence of the 4-fluorophenyl group introduces additional electronic effects and enhances the molecule's stability under certain conditions. Furthermore, the quinolinyl amide moiety plays a critical role in intermolecular interactions, making this compound suitable for applications requiring strong hydrogen bonding or π–π interactions.

One of the most intriguing aspects of 2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide is its potential in drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups without significantly altering the molecule's overall pharmacokinetic profile. This property has led to its investigation as a lead compound for targeting specific biological pathways, such as kinase inhibitors or GPCR modulators.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent advancements in this area have demonstrated that the compound can be incorporated into thin-film transistors (TFTs), exhibiting excellent charge transport properties.

The synthesis of 2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the enamide intermediate and subsequent coupling reactions to introduce the quinolinyl group. Researchers have optimized these steps to achieve high yields and purity levels, making the compound accessible for large-scale studies.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicity profiles. Initial studies suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with current regulatory requirements for green chemistry practices.

In conclusion, CAS No. 717825-00-8, or 2-cyano-3-(4-fluorophenyl)-N-(quinolin-5-yl)prop-2-enamide, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.